The vibration and noise performance of the offshore platforms are significant factors affecting the comfort and physical and mental health of the staff, and are also important indicators for evaluating the status of platforms. Based on the principle of structural dynamics, taking the semi-submersible platform as the research object, this article systematically and comprehensively studies the vibration characteristics and transfer laws of some partial-frame structures to the overall structure by combing theoretical derivation and numerical simulation. Firstly, the coupling dynamic model of the device-plate-platform is established, and the vibration transmission from the excitation source to the platform structure through the coupling system is analyzed theoretically. Secondly, the multimodal vibration mechanism of the plate frame and cabin structure is discussed by considering the plate frame and the plate frame as one. Finally, based on the semi-submersible platform structure, the study of complex multi-modal vibration transfer law of platform structure is carried out, which contributes to the research on multimodal coupled vibration protection of offshore platform structure.

Elastic modulus plays a key role in the application of porous metallic materials. However, to the best of our knowledge, few attempts have been made to model the simultaneous dependence of elastic modulus on temperature and porosity for metallic materials. The present article contributes to a rational temperature-porosity-dependent elastic modulus model for metallic materials with all parameters having definite physical significance. The model can well predict the elastic moduli of porous metallic materials, from extremely low temperature to ultrahigh temperature, and from dense material to about 0.9 porosity, with reference to an easy-to-access elastic modulus. In a special case, when intrinsic elastic modulus [M] = 2 and critical porosity P C = 1, a phenomenological parameter-free predictive model can be obtained. The model can be applied when the matrix Poisson ratio is 0.1 < v < 0.4 for Young’s modulus and 0.17 < v < 0.27 for shear modulus, which covers most metallic porous materials.

This study used aluminum scraps to produce a secondary aluminum metal matrix for heat storage analyses. Silica and kaolin reinforced aluminum metal matrix composites were successfully produced via stir casting. The X-ray diffraction (XRD) and scanning electron microscopy (SEM) were employed for phase and microstructure characterization. XRD revealed alumina (corundum), aluminum and kyanite phases while SEM indicated pores in the composites. Density, average specific heat (from 30 to 200°C), thermal conductivity, and hardness tests were carried out. Total heat energy stored per kg, from 30 to 200°C, was obtained. The inclusion of 7.5 and 15 wt% kaolin increased the specific heat of the matrix from 474.3 to 564.57 J·kg−1·°C−1 and 474.3 to 679.03 J·kg−1·°C−1, respectively. Likewise, adding 7.5 and 15 wt% silica sand increased the thermal conductivity of the matrix from 154.99 to 175.62 W·m−1·°C−1 and 154.99 W·m−1·°C−1 to 181.38 W·m−1·°C−1, respectively. The addition of 7.5 wt% silica sand and 7.5 and 15 wt% kaolin increased the hardness value of the matrix from 72.11 to 73.11 HB, 72.11 to 81.38 HB, and 72.11 to 82 HB, respectively. Hardness of the composites reinforced with kaolin is higher than that of the composites reinforced with silica sand. This is attributed to the higher molecular weight of kaolin. Significant increase in specific heat and thermal conductivity was achieved.

The cost of the coolant and its disposal cost are significant issues in metal machining processes. In biocompatible magnesium alloy-based medical implants and instrument manufacturing, the cost hikes are owing to the use of unconventional machining processes and computerised numerical control machines. This research aims to improve machinability performance and optimize process parameters for biocompatible magnesium implant manufacturing for biomedical applications using eco-friendly nanofluid of MoS2 nanoparticles suspended in waste coconut oil. The nanofluid was prepared from the multiple times used waste coconut oil (waste) and was mixed with MoS2 nanoparticles. The orthogonal array L16, Taguchi analysis, and analysis of variance were employed in experimental design and statistical optimization. The machinability performance was determined by measuring and comparing the responses like cutting force, feed force, surface roughness, cutting zone temperature, and tool wear. They were compared with machining using a nanofluid and conventional commercial coolant. The results reveal that the proposed method of machining improved machinability performance appreciably; therefore, the observations of the proposed method were used and the process parameters were optimized. Mathematical models were developed for the prediction of process parameters. The proposed method exhibited the average reduction of the cutting force by 68.23167 N, feed force requirements by 34.180 N, the cutting zone temperature by 60.435°C, the surface roughness by 0.118908 µm, and the tool wear by 039938 mg·h−1.

Ship–bridge collision is a common type of accident in bridge engineering which could cause heavy casualties and economic losses. To ensure the safety of both the ships and bridges during collision, a novel steel box-soft body combination was proposed in this work. The time history curves of the impact force of three downscaled facility specimens were obtained through the horizontal impact test. The influence of the steel box web spacing and the existence of the anti-collision facilities on the ship collision force reduction rate was investigated. The collision failure modes of ship bow and the anti-collision facilities, as well as the energy absorption behavior of the facility were analyzed. Based on ANSYS/LS-DYNA finite element (FE) analysis software, the nonlinear numerical models of the anti-collision facilities were generated. The analysis results show that the proposed anti-collision facility can not only greatly reduce the ship impact force, but the bow damage as well. The densified steel box web can improve the anti-collision performance of the whole anti-collision facilities to a certain extent. Compared with the direct impact on the steel plate, the maximum reduction rate of peak force of the proposed facility can be achieved to be 31.07%. The anti-collision facilities deformation energy absorption accounts for more than 70% of the total energy, which shows that the facility is able to absorb most of the energy and protect the bow. The FE simulation results coincide with the experimental outcomes, indicating the acceptable accuracy of the FE models.

Glass fiber-reinforced polymer (GFRP) composite materials are widely used in many manufacturing industries due to their low density and high strength properties, and consequently, the need for precision machining of such composites has significantly increased. Since composite materials have an anisotropic and heterogeneous structure, the machinability of composite materials is quite different from conventional materials. In the machining of GFRP composite pipes, tool wear, cracks or delamination, a rough surface, etc., many unwanted problems may occur. Therefore, GFRP composite pipes are difficult to process. To prevent such problems, it is very crucial to select suitable process parameters, thereby achieving the maximum performance for the desired dimensional integrity. In this study, through turning of GFRP composites with different orientation angles (30°, 60°, and 90°), the effects of cutting speed (50, 100, and 150 m·min−1), feed rate (0.1, 0.2, and 03 mm·rev−1), and depth of cut (1, 2, and 3 mm) on cutting force and surface roughness were determined. Then, with the use of these machining parameters, a model of the system for determining cutting force and surface roughness was established with artificial neural networks (ANNs). The ANN was trained using Levenberg–Marquardt backpropagation algorithm. It has been observed that the results obtained with the ANN model are very close to the data found in experimental studies. In both experimental and model-based analysis, minimum cutting force (44 N) and surface roughness (2.22 µm) were achieved at low fiber orientation angle (30°), low feed rate (0.1 mm·rev−1), and depth of cut (1 mm) at high cutting speeds (150 m·min−1).

The recycling of hazardous municipal solid waste incineration fly ash (MSWIFA) is drawing more attention, in which the alkali-activation technique may provide great potential to make full use of it as sustainable acoustic materials. The present work evaluated the applicability of alkali-activated MSWIFA-based materials (AAFMs) as porous acoustic barriers. The chemical composition and microtomography of the as-prepared AAFMs were characterized by X-ray diffraction. Fourier-transform infrared spectroscopy, and scanning electron microscopy. With the incorporation of MSWIFA and foaming agents, the dry bulk density and porosity of AAFMs were subsequently examined. Moreover, the compressibility and leachability of AAFMs were also investigated to evaluate their mechanical performance and environmental safety as construction materials. A sound absorption test was eventually conducted to explore the sound absorption performance of AAFMs, considering the main factors such as aluminum addition, MSWIFA dosage, and sample thickness. The results verified the good chemical stability, leachability, and sound absorption performance of porous AAFMs. Specifically, it indicated that the aforementioned factors have a boosting effect on forming highly porous structures that improve sound absorption performance, namely sound absorption coefficient and noise reduction coefficient.

Functional foods, drug delivery systems, and cosmetics are the main areas of application for multiphase systems, where the use of naturally derived compounds is preferred. Hence, this study aimed to assess the possibility of using natural surfactants and saponin-rich extracts to produce emulsions containing antibacterial and antioxidant cinnamon and clove essential oils (EOs). The analyses of nanoparticles using dynamic light scattering showed that the addition of plant extracts to solutions allows one to obtain stable emulsions and decreased zeta potential (< −40 mV) and droplet size (<200 nm). In all investigated emulsions, the increase of antioxidative properties was observed when both EOs and plant extracts were used. The emulsion with clove oil stabilized with Quillaja saponaria bark saponins has the highest combined antioxidative properties (3.55 ± 0.01 μg gallic acid equivalent per g). Additionally, a stronger antibacterial action against Pseudomonas bacteria was observed for clove oil with Quillaja saponaria and cinnamon oil with Glycyrrhiza glabra. In addition, plant extracts did not affect significantly the other properties of the oil emulsions, e.g. wettability, colour, and refractive index. All results show that the proposed emulsions can be helpful in the preparation of multifunctional emulsions, where the co-action of saponins and EOs is especially beneficial.

The present work aims to carry out a feasible study of wire electro-discharge machining (WEDM) during the machining of Inconel 690 superalloy gears. Processing conditions of power-on time, power-off time, current, and spark-gap voltage are varied to evaluate the process performance in terms of material removal rate (MRR), surface roughness (SR), and wire consumption. Parametric optimization has been carried out using combined approach of response surface methodology (RSM) and artificial neural network (ANN). Results revealed that ANN predicted values are 99% in agreement with the experimental results which validates its effectiveness as compared to RSM predicted values. A viability study of noise characteristics of the processed gear is also done using a noise testing setup. Additionally, FE-SEM has been used to analyze the machined surface’s topography. Greater discharge energy brought by a longer pulse length raises the values of MRR, SR, and recast layer thickness (RLT). This study explores the capability of WEDM to produce a more precise and smooth gear profile as compared to other conventional machining methods. Additionally, RLT and microhardness of the machined surface have been critically studied to comprehend the better understanding of the process mechanism.

The current study has portrayed the synthetic mixtures of Themeda quadrivalvis using gas chromatography–mass spectrometry (GCMS), the combination of green silver nanoparticles (AgNPs) formed with macrolide antimicrobials. The counter microbial effects were investigated with various concentrates of plant compounds, AgNPs, and macrolide-formed AgNPs against respiratory microorganisms. GCMS examination has shown the presence of various substances that intensifies the chloroform concentrate of T. quadrivalvis. A total of 51 mixtures were distinguished, and furthermore, the most severe zone of restraint was found in chloroform removal and against Klebsiella sp. (18 ± 4.7 mm). It has been demonstrated that the green mixture of AgNPs containing macrolide anti-toxins, such as azithromycin, erythromycin, and clarithromycin, demonstrates extensive antibacterial activities against a wide range of microorganisms. In contrast, the green union of AgNPs also demonstrates their efficacy against a wide range of respiratory microbes. The particles containing numerous relatively small fragments that were observed in the scanning electron microscopy analysis were found to be 20 nm in size. Previous studies have focused on phytochemicals and green amalgamations of AgNPs, but not much detail has been provided on T. quadrivalvis. It has been reported that the two concentrates (a plant concentrate in combination with consolidated green nanoparticle macrolide anti-toxins). The present study aims to treat respiratory microorganisms with a green methodology approach using nanotechnology; this analysis primarily focuses on offering creative approaches to make drugs against respiratory microbes.